Cas no 10580-80-0 (Benzene,1,1'-sulfonylbis[2,4,6-trinitro-)

• Product Name: Benzene,1,1'-sulfonylbis[2,4,6-trinitro-
• CAS No: 10580-80-0
• MF: C₁₂H₄N₆O₁₄S
• MW: 488.256960868835
• CID: 160787
• PubChem ID: 82740
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)sulfonylbenzene
• bis(2,4,6-trinitrophenyl) sulphone
• 2.4.6.2'.4'.6'-Hexanitro-diphenylsulfon
• AC1L340N
• AC1Q1GOD
• AG-D-19704
• AR-1L0984
• bis(2,4,6-trinitrophenyl) sulfone
• CTK4A4151
• dipicryl sulfone
• Dipicryl-sulfon
• EINECS 234-178-8
• Picryl sulfone
• Pikrylsulfon
• 1,1'-Sulfonylbis[2,4,6-trinitrobenzene]
• Benzene, 1,1'-sulfonylbis(2,4,6-trinitro-
• 10580-80-0
• Benzene, 1,1'-sulfonylbis[2,4,6-trinitro-
• Benzene,1,1'-sulfonylbis[2,4,6-trinitro-
• SCHEMBL3310402
• 3QSN5TRN6Q
• DTXSID6065131
• NS00023391

• Inchi： 1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H
• InChI Key： LBSKWFDEDNVDAU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 487.95062
• Monoisotopic Mass: 487.95062000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 317Ų

Experimental Properties

• PSA: 292.98